Cas no 2002-22-4 (2-Mercapto-L-histidine)

2-Mercapto-L-histidine is a modified amino acid derivative of L-histidine, featuring a thiol (-SH) group at the 2-position of the imidazole ring. This structural modification enhances its chelating properties, making it valuable in coordination chemistry and metalloprotein studies. The thiol group also confers reactivity, enabling its use in bioconjugation and peptide synthesis. Its chiral nature ensures compatibility with biological systems, facilitating applications in enzyme inhibition and redox biochemistry. The compound’s unique combination of histidine’s buffering capacity and thiol reactivity makes it a versatile tool in biochemical research, particularly in probing metal-binding sites or designing thiol-responsive molecular probes.
2-Mercapto-L-histidine structure
2-Mercapto-L-histidine structure
Product name:2-Mercapto-L-histidine
CAS No:2002-22-4
MF:C6H9N3O2S
MW:187.219559431076
MDL:MFCD00047018
CID:287221
PubChem ID:2733604

2-Mercapto-L-histidine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
    • 2-Mercapto-L-histidine
    • 1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-thioxo-, (aS)-
    • 2-Mercaptohistidine
    • 2-Mercapto-L-histidi
    • H-2-Mercapto-His-OH
    • (2S)-2-amino-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic acid
    • 1H-IMIDAZOLE-4-PROPANOIC ACID, .ALPHA.-AMINO-2,3-DIHYDRO-2-THIOXO-, (.ALPHA.S)-
    • L-Thiolhistidine
    • THIOHISTIDINE [INCI]
    • 1H-IMIDAZOLE-4-PROPANOIC ACID, .ALPHA.-AMINO-2,3-DIHYDRO-2-THIOXO-, (S)-
    • 2002-22-4
    • CS-0210641
    • EINECS 217-899-2
    • A-Amino-2,3-dihydro-2-thioxo-1H-Imidazole-4-propanoic Acid
    • (S)-2-Mercaptohistidine
    • Z1198148773
    • (2S)-2-amino-3-(2-sulfanylidene-1, 3-dihydroimidazol-4-yl)propanoic acid
    • SCHEMBL1065160
    • AKOS006274841
    • (S)-alpha-Amino-2,3-dihydro-2-thioxo-1H-imidazole-4-propionic acid
    • AS)-
    • (S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoicacid
    • L-2-THIOXOHISTIDINE
    • (
    • (2S)-2-Azaniumyl-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoate
    • DTXSID401021728
    • EN300-7375424
    • NS00046293
    • 2-Mercapto-L-histidine, AldrichCPR
    • (2S)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
    • 2-THIOLHISTIDINE L-FORM [MI]
    • Q27284033
    • Thiohistidine
    • UNII-MH6EDB26P8
    • GLXC-25644
    • (S)-2-amino-3-(2-mercapto-1H-imidazol-4-yl)propanoic acid
    • HISTIDINE, 2-MERCAPTO-, L-
    • AKOS016003297
    • 1H-Imidazole-4-propanoic acid, alpha-amino-2,3-dihydro-2-thioxo-, (alphaS)-
    • J-012952
    • MH6EDB26P8
    • L-2-Mercaptohistidine
    • MDL: MFCD00047018
    • Inchi: InChI=1S/C6H9N3O2S/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12)/t4-/m0/s1
    • InChI Key: FVNKWWBXNSNIAR-BYPYZUCNSA-N
    • SMILES: C(C1=CN=C(N1)S)[C@@H](C(=O)O)N

Computed Properties

  • Exact Mass: 187.04200
  • Monoisotopic Mass: 187.041547
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 120

Experimental Properties

  • Density: 1.52
  • Melting Point: 320-325°C
  • Boiling Point: 376.3°Cat760mmHg
  • Flash Point: 181.4°C
  • Refractive Index: 1.695
  • PSA: 130.80000
  • LogP: 0.35310

2-Mercapto-L-histidine Security Information

  • Storage Condition:-15°C

2-Mercapto-L-histidine Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Mercapto-L-histidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1252155-1g
1H-Imidazole-4-propanoic acid, a-amino-2,3-dihydro-2-thioxo-, (aS)-
2002-22-4 98% (TLC)
1g
$785 2024-06-07
TRC
M253000-25mg
2-Mercapto-L-histidine
2002-22-4
25mg
$ 173.00 2023-09-07
TRC
M253000-250mg
2-Mercapto-L-histidine
2002-22-4
250mg
$ 1369.00 2023-09-07
eNovation Chemicals LLC
Y1252155-100mg
1H-Imidazole-4-propanoic acid, a-amino-2,3-dihydro-2-thioxo-, (aS)-
2002-22-4 98% (TLC)
100mg
$270 2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1281311-250mg
(αS)-α-Amino-2,3-dihydro-2-thioxo-1H-imidazole-4-propanoic acid
2002-22-4 95+%
250mg
¥3456 2023-04-15
Enamine
EN300-7375424-0.25g
(2S)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
2002-22-4 95%
0.25g
$562.0 2023-05-24
Enamine
EN300-7375424-1.0g
(2S)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
2002-22-4 95%
1g
$1135.0 2023-05-24
Enamine
EN300-7375424-2.5g
(2S)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
2002-22-4 95%
2.5g
$2226.0 2023-05-24
Enamine
EN300-7375424-5.0g
(2S)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
2002-22-4 95%
5g
$3295.0 2023-05-24
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
CDS006825-25MG
2-Mercapto-<SC>L</SC>-histidine
2002-22-4
25mg
¥855.75 2023-11-13

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